(4-benzylpiperidin-1-yl)(1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: (4-benzylpiperidin-1-yl)-[1-(4-chlorophenyl)-5-pyridin-3-yltriazol-4-yl]methanone
• InChI: InChI=1S/C26H24ClN5O/c27-22-8-10-23(11-9-22)32-25(21-7-4-14-28-18-21)24(29-30-32)26(33)31-15-12-20(13-16-31)17-19-5-2-1-3-6-19/h1-11,14,18,20H,12-13,15-17H2
• InChI Key: ATCSQVAGJBYRMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=C(N(N=N3)C4=CC=C(C=C4)Cl)C5=CN=CC=C5
• Molecular Formula: C26H24ClN5O
• Molecular Weight: 458.0 g/mol

Description

(4-benzylpiperidin-1-yl)(1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C26H24ClN5O and its molecular weight is 457.96. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures helps in understanding the molecular configurations and interactions within compounds. For instance, the crystal structure analysis of related compounds reveals specific dihedral angles and intermolecular hydrogen bonding patterns, which are crucial for understanding their physical and chemical properties (Revathi et al., 2015).

Corrosion Inhibition

Triazole derivatives, including those similar to the specified compound, have been explored as corrosion inhibitors for mild steel in acidic mediums. These studies show that the presence of pyridine and triazole rings can significantly enhance corrosion resistance, making them valuable for industrial applications (Ma et al., 2017).

Synthetic Approaches

Innovative synthetic methods for compounds containing benzylpiperidine and triazole structures have been developed. These methods emphasize green chemistry approaches, minimizing solvent use and streamlining the synthesis process. Such advancements are crucial for producing these compounds more efficiently and sustainably (Patel & Sharma, 2013).

Antimicrobial and Anticancer Activities

The compound's derivatives have been evaluated for antimicrobial and anticancer activities. The integration of oxazole, pyrazoline, and pyridine moieties into the molecular structure has shown promising biological activities, highlighting the potential for pharmaceutical applications (Katariya et al., 2021).

Mechanism of Action

Target of Action

The compound, also known as (4-benzylpiperidin-1-yl)(1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanone, primarily targets monoamine neurotransmitters . It acts as a monoamine releasing agent with a 20- to 48-fold selectivity for releasing dopamine versus serotonin . It is most efficacious as a releaser of norepinephrine .

Mode of Action

The compound interacts with its targets by increasing the release of monoamines, particularly norepinephrine . This results in an increase in the concentration of these neurotransmitters in the synaptic cleft, leading to increased neurotransmission .

Biochemical Pathways

The compound affects the monoaminergic pathways, which are involved in various physiological functions, including mood regulation, reward, and cognition . The increased release of norepinephrine can lead to heightened alertness and arousal .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve an increase in monoaminergic neurotransmission . This can lead to various physiological effects, depending on the specific monoamine that is increased and the area of the brain where this increase occurs .